- Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin, Bioresource Technology, 2016, 221, 568-575
Cas no 622-96-8 (4-Ethyltoluene)
P-ethyl toluene is a chemical substance with the molecular formula c9h12.
4-Ethyltoluene structure
4-Ethyltoluene Properties
Names and Identifiers
-
- 1-Ethyl-4-methylbenzene
- Ethyltoluene
- 4-Ethyltoluene
- 1-Ethyl-4-methylbenzene (4-ethyltoluene, p-ethyltoluene)
- 4-ETHYLTOLUENE FOR SYNTHESIS
- 4-Methylethylbenzene
- p-Ethyltoluene
- 12C9-4-ethyltoluene
- 1-Methyl-4-ethylbenzene
- 4-Ethyl-1-Methylbenzene
- 4-methyl benzene
- Benzene,1-ethyl-4-methyl
- para-ethyl toluene
- para-methylethylbenzene
- p-Ethylmethylbenzene
- p-Methylethylbenzene
- Toluene,p-ethyl
- p-ethyl-toluen
- 1-ethyl-4-methyl-benzene
- Benzene, 1-ethyl-4-methyl-
- Toluene, p-ethyl-
- para-Ethyltoluene
- G6JY83VLB5
- JRLPEMVDPFPYPJ-UHFFFAOYSA-N
- p-ethyl toluene
- PubChem21843
- 1,4-methylethylbenzene
- para-ethyl-methyl-benzene
- DSSTox_CID_9194
- DSSTox_RID
- +Expand
-
- MFCD00009263
- JRLPEMVDPFPYPJ-UHFFFAOYSA-N
- 1S/C9H12/c1-3-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
- C1(C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C([H])([H])C([H])([H])[H]
- 1903007
Computed Properties
- 120.09400
- 0
- 0
- 1
- 120.0939
- 9
- 68.1
- 0
- 0
- 0
- 0
- 0
- 1
- 3.6
- nothing
- 0
- 0
Experimental Properties
- 2.55740
- 0.00000
- n20/D 1.495(lit.)
n20/D 1.496 - Insoluble in water.
- 162 °C(lit.)
- -62°C
- Fahrenheit: 109.4 ° f
Celsius: 43 ° c - 94.9mg/l (experimental)
- Colorless liquid.
- Not determined.
- 0.861 g/mL at 25 °C(lit.)
4-Ethyltoluene Security Information
-
GHS02
GHS08 
- XT2550000
- 3
- 3.2
- S16
- III
- III
- R10
- 3.2
-
Xn
- UN 3295 3/PG 3
- H226-H304
- P301+P310,P331
- warning
- Flammable area
- III
- 10-65
- Danger
- Yes
- 1.2-7%(V)
- 3
4-Ethyltoluene Customs Data
- 2902909090
-
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
4-Ethyltoluene Price
4-Ethyltoluene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 500 °C
Reference
- Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditions, Molecular Catalysis, 2019, 465, 33-42
Synthetic Circuit 3
Reaction Conditions
1.1 550 °C
Reference
- Xylene isomers distribution in propane aromatization over ZRP zeolites, Shiyou Huagong, 2005, 34(9), 835-839
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum , Nickel , Sulfide Solvents: Hexadecane ; 5 h, 35 bar, 25 °C
Reference
- Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin, Chemical Engineering Journal (Amsterdam, 2022, 442,
Synthetic Circuit 5
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Catalysts: Molybdenum carbide (Mo2C) Solvents: Ethanol ; 3 h, 280 °C
Reference
- Supported β-Mo2C on Carbon Materials for Kraft Lignin Decomposition into Aromatic Monomers in Ethanol, Industrial & Engineering Chemistry Research, 2019, 58(28), 12602-12610
Synthetic Circuit 7
Reaction Conditions
1.1 Catalysts: Diphenylmethane diisocyanate , Gold, compd. with nickel (1:1) Solvents: Water ; 100 h, 330 °C
Reference
- Conversion of Ethanol and Fusel Oils over Au-M/MFI/Al2O3 Catalysts, Petroleum Chemistry, 2022, 62(9), 1107-1125
Synthetic Circuit 8
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 9
Reaction Conditions
1.1 Catalysts: Aluminum , Silica ; 30 - 800 °C
Reference
Catalytic pyrolysis of polyethylene and polypropylene over desilicated beta and al-msu-f
,
Catalysts,
2018,
8(11),
501/1-501/15
4-Ethyltoluene Raw materials
4-Ethyltoluene Preparation Products
- Benzyl alcohol (100-51-6)
- Benzaldehyde (100-52-7)
- 4-Methylbenzaldehyde (104-87-0)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- Phenol, 3,5-diethyl- (1197-34-8)
- 4-Isopropylbenzaldehyde (122-03-2)
- 3-Phenyl-1-propanol (122-97-4)
- Phenol,2-(1,1-dimethylethyl)-3-methyl- (13037-79-1)
- Methylnaphthalene (1321-94-4)
- Benzene,1,4-diethyl-2-methyl- (13632-94-5)
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- Benzene,1-ethyl-3,5-bis(1-methylethyl)- (15181-13-2)
- 1-Allyl-2-methylbenzene (1587-04-8)
- Benzene,1-methyl-4-(1-methylpropyl)- (1595-16-0)
- Cyclopropane,1,1-dimethyl- (1630-94-0)
- (16327-38-1)
- 2-Ethyl-5-methylphenol (1687-61-2)
- 2-Ethyl-6-methylphenol (1687-64-5)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- 7-Methylbenzofuran (17059-52-8)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- (2-methylbut-3-en-2-yl)benzene (18321-36-3)
- 1,3-Cyclohexadiene,1-methyl-4-(1-methylethenyl)- (18368-95-1)
- 6-tert-Butyl-2,4-xylenol (1879-09-0)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Cyclopropane, 1-ethyl-2-methyl- (19217-47-1)
- 2,3-Dihydro-2,3,4,5-tetramethyl-1H-inden-1-one (2102473-49-2)
- Ethylidenecyclopentane (2146-37-4)
- 2-Methyl-1H-indene (2177-47-1)
- 1,3-dimethyl-1H-indene (2177-48-2)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- 2,3,6-Trimethylphenol (2416-94-6)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- 7H-Benzocycloheptene (264-09-5)
- 3-PHENYL-1-BUTANOL (2722-36-3)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- Cyclopentane,1,2,4-trimethyl- (2815-58-9)
- Naphthalene, trimethyl- (28652-77-9)
- 2-Ethyl-m-xylene (2870-04-4)
- Dimethylnaphthalene, mixture of isomers (28804-88-8)
- Benzene, 1-ethyl-2,3,4,5-tetramethyl- (31365-99-8)
- Phenol,2,3,4,6-tetramethyl- (3238-38-8)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- 1-Ethyl-4-vinylbenzene (>80%) (3454-07-7)
- 2,5-Diisopropylphenol (35946-91-9)
- 2,3-Dihydro-2,2,4,6-tetramethylbenzofuran (3698-49-5)
- 3,4-Octadiene,7-methyl- (37050-05-8)
- 2-Ethyl-4-methylphenol (3855-26-3)
- 2,4,6-Trimethylbenzyl alcohol (4170-90-5)
- 2-Methylbenzofuran (4265-25-2)
- 3-Heptene, 4-methyl- (4485-16-9)
- 5-Isopropyl-m-xylene (~85%) (4706-90-5)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- 4-Ethylbenzaldehyde (4748-78-1)
- 2,3-dimethyl-1H-indene (4773-82-4)
- Benzene, 1-methoxy-4-(1-methylpropyl)- (4917-90-2)
- Indane (496-11-7)
- 1-methyl-4-(2-methylpropyl)benzene (5161-04-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- Phenol,2,3,5,6-tetramethyl- (527-35-5)
- 1,2,3,5-Tetramethylbenzene (527-53-7)
- 2,4,6-Trimethylphenol (527-60-6)
- o-Cymene (527-84-4)
- 1,5-Dimethylnaphthalene (571-61-9)
- 1,7-Dimethylnaphthalene (575-37-1)
- 1,6-Dimethylnaphthalene (575-43-9)
- 2,3-Dimethylnaphthalene (581-40-8)
- 2,6-Dimethylnaphthalene (581-42-0)
- 4-Methylbenzyl alcohol (589-18-4)
- Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- (60772-80-7)
- 2-Ethyl Toluene (611-14-3)
- 2-Methylstyrene (611-15-4)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- 2-Propylphenol (644-35-9)
- 1-Phenyl-1-propyne (673-32-5)
- trans-1,2-Dimethylcyclohexane (6876-23-9)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 2-Methyl-1-phenyl-1-propene (>85%) (768-49-0)
- 4-Ethylbenzyl alcohol (768-59-2)
- 2-Pentene, 3-ethyl- (816-79-5)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- 1-Ethyl-2,4-dimethylbenzene (874-41-9)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- 1,2,4-Triethylbenzene (877-44-1)
- Hexamethylbenzene (87-85-4)
- 2-tert-butyl-5-methylphenol (88-60-8)
- Thymol (89-83-8)
- 2-Ethylphenol (90-00-6)
- Guaiacol (90-05-1)
- Phenol, 2-(1,1-dimethyl-2-propen-1-yl)-3,6-dimethyl- (92617-73-7)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 1-Ethyl-3,5-dimethylbenzene (934-74-7)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- Indene (95-13-6)
- Benzene, 1-methyl-4-(1-methyl-2-propenyl)- (97664-18-1)
4-Ethyltoluene Suppliers
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4-Ethyltoluene Related Literature
-
Abeer M. El-Naggar,Ibrahim H. Eissa,Amany Belal,Amira A. El-Sayed RSC Adv. 2020 10 2791
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Zebastian Bohstr?m,Hanna H?relind,B?rje Gevert,Sven-Ingvar Andersson,Krister Holmberg RSC Adv. 2014 4 28786
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Abhishek Burri,Nanzhe Jiang,Sang-Eon Park Catal. Sci. Technol. 2012 2 514
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Jhih-Jhe Yang,Chih-Chung Liu,Wei-Hsiang Chen,Chung-Shin Yuan,Chitsan Lin Environ. Sci.: Processes Impacts 2013 15 972
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Tobias Preitschopf,Florian Hirsch,Alexander K. Lemmens,Anouk M. Rijs,Ingo Fischer Phys. Chem. Chem. Phys. 2022 24 7682
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Ming Xu,Sha-Sha Meng,Peiyu Cai,Wen-Qi Tang,Yun-Dong Yin,Joshua A. Powell,Hong-Cai Zhou,Zhi-Yuan Gu Chem. Sci. 2021 12 4104
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Yuebing Xu,Chengming Shi,Bing Liu,Ting Wang,Jiao Zheng,Wenping Li,Dapeng Liu,Xiaohao Liu Catal. Sci. Technol. 2019 9 593
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels 2018 2 1057
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Xiaojun Shen,Qinglei Meng,Qingqing Mei,Junfeng Xiang,Huizhen Liu,Buxing Han Green Chem. 2020 22 2191
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Hiroko Koyama,Zhouen Zhang,Ryosuke Ijuin,Siqin,Jeongwan Son,Yuma Hatta,Masashi Ohta,Masahiro Wakao,Takamitsu Hosoya,Hisashi Doi,Masaaki Suzuki RSC Adv. 2013 3 9391
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